Cas no 1171932-05-0 (4-chloro-1-ethyl-1h-pyrazole-5-carbonyl Chloride)

• Product Name: 4-chloro-1-ethyl-1h-pyrazole-5-carbonyl Chloride
• CAS No: 1171932-05-0
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• MDL: MFCD03421438
• CID: 1206582
• PubChem ID: 25220813
• Update Time: 2025-08-05

4-chloro-1-ethyl-1h-pyrazole-5-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-ethyl-1h-pyrazole-5-carbonyl Chloride
• AKOS005172449
• DA-39753
• BBL037777
• 1171932-05-0
• MFCD03421438
• STK506164
• PGQMLMFFPPRDEF-UHFFFAOYSA-N
• 1H-pyrazole-5-carbonyl chloride, 4-chloro-1-ethyl-
• ALBB-010035
• 4-chloro-2-ethylpyrazole-3-carbonyl chloride
• 4-chloro-1-ethyl-1H-pyrazole-5-carbonylchloride
• VS-14450
• SCHEMBL1431846

• MDL： MFCD03421438
• Inchi： 1S/C6H6Cl2N2O/c1-2-10-5(6(8)11)4(7)3-9-10/h3H,2H2,1H3
• InChI Key： PGQMLMFFPPRDEF-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C(=O)Cl)CC

Computed Properties

• Exact Mass: 191.9857182g/mol
• Monoisotopic Mass: 191.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

4-chloro-1-ethyl-1h-pyrazole-5-carbonyl Chloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides